Cas no 1342234-66-5 (5-bromo-2-(oxan-4-ylsulfanyl)pyridine)

• Product Name: 5-bromo-2-(oxan-4-ylsulfanyl)pyridine
• CAS No: 1342234-66-5
• MF: C₁₀H₁₂BrNOS
• MW: 274.177380561829
• CID: 4590298
• PubChem ID: 62991580
• Update Time: 2025-10-15

5-bromo-2-(oxan-4-ylsulfanyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-((tetrahydro-2H-pyran-4-yl)thio)pyridine
• 5-bromo-2-(oxan-4-ylsulfanyl)pyridine
• Pyridine, 5-bromo-2-[(tetrahydro-2H-pyran-4-yl)thio]-

• Inchi： 1S/C10H12BrNOS/c11-8-1-2-10(12-7-8)14-9-3-5-13-6-4-9/h1-2,7,9H,3-6H2
• InChI Key： RYXANAINAMQCCL-UHFFFAOYSA-N
• SMILES： C1(SC2CCOCC2)=NC=C(Br)C=C1

Additional information on 5-bromo-2-(oxan-4-ylsulfanyl)pyridine

5-Bromo-2-(Oxan-4-Ylsulfanyl)Pyridine: A Comprehensive Overview

5-Bromo-2-(oxan-4-ylsulfanyl)pyridine, also known by its CAS number CAS No. 1342234-66-5, is a fascinating compound with significant potential in various chemical and pharmaceutical applications. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with a bromine atom at the 5-position and a sulfanyl group attached to an oxane ring at the 2-position. The combination of these functional groups makes it a versatile molecule for research and development in the fields of organic synthesis, pharmacology, and materials science.

The synthesis of 5-bromo-2-(oxan-4-ylsulfanyl)pyridine involves a series of well-established organic reactions, including nucleophilic substitution, oxidation, and coupling processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of CAS No. 1342234-66-5 lies in its role as an intermediate in the synthesis of bioactive compounds. The bromine atom at the 5-position serves as an excellent leaving group, facilitating various substitution reactions that can lead to diverse structural modifications. For instance, recent studies have demonstrated its utility in the construction of heterocyclic frameworks with potential anti-cancer properties.

The sulfanyl group attached to the oxane ring introduces additional functionality to the molecule. This group can undergo thiolation reactions, enabling the formation of disulfide bonds or thioether linkages. Such reactivity has been exploited in the development of novel materials for drug delivery systems and biocompatible polymers.

In terms of physical properties, 5-bromo-2-(oxan-4-ylsulfanyl)pyridine exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronic materials.

Recent research has focused on the biological activity of this compound. In vitro studies have revealed that it exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development. Additionally, preliminary toxicity studies indicate that it has low cytotoxicity against normal human cells, making it a safer candidate for further exploration.

The integration of computational chemistry techniques has further enhanced our understanding of CAS No. 1342234-66-5's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic routes and bioactive derivatives.

In conclusion, 5-bromo-2-(oxan-4-y lsulfanyl)pyridine represents a valuable compound with diverse applications across multiple disciplines. Its unique combination of functional groups and favorable physical properties make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new facets of its chemistry and biology, this compound is poised to play an increasingly important role in advancing modern science and technology.